2-But-3-ynyl-1-methylpiperidine

• IUPAC Name: 2-but-3-ynyl-1-methylpiperidine
• InChI: InChI=1S/C10H17N/c1-3-4-7-10-8-5-6-9-11(10)2/h1,10H,4-9H2,2H3
• InChI Key: REEAABQKIHOOJP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CCC#C
• Molecular Formula: C10H17N
• Molecular Weight: 151.25 g/mol
• CAS No.: 2228650-54-0

Description

2-But-3-ynyl-1-methylpiperidine is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a piperidine derivative that has been synthesized for various applications in the field of chemistry and biology. In

Mechanism of Action

The mechanism of action of 2-But-3-ynyl-1-methylpiperidine involves its inhibition of acetylcholinesterase (AChE). AChE is an enzyme that breaks down acetylcholine, which is a neurotransmitter that plays a crucial role in cognitive function and memory. Inhibition of AChE leads to an increase in acetylcholine levels, which can enhance cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to enhance cognitive function and memory by increasing acetylcholine levels. Additionally, it has been found to have antioxidant properties, which can protect against oxidative stress and prevent cellular damage. Furthermore, it has been studied for its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-But-3-ynyl-1-methylpiperidine has several advantages and limitations for lab experiments. One of the advantages is its simple and efficient synthesis method. Additionally, it has been found to be a potent inhibitor of acetylcholinesterase, which makes it a valuable tool for studying the role of acetylcholine in cognitive function and memory. However, one of the limitations is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-But-3-ynyl-1-methylpiperidine. One potential direction is the development of new and improved synthesis methods that can increase the yield and purity of the compound. Additionally, further studies are needed to explore its potential use in the treatment of Alzheimer's disease and other cognitive disorders. Furthermore, its potential anti-inflammatory and antioxidant properties should be further investigated to determine its potential therapeutic applications in other diseases. Finally, studies are needed to determine the safety and toxicity of this compound in humans, which can pave the way for its clinical use.

Synthesis Methods

2-But-3-ynyl-1-methylpiperidine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-piperidone with 2-bromobut-3-yn-2-ol in the presence of a base such as NaH or KOH. The reaction yields this compound as the final product. This method has been widely used in the synthesis of this compound due to its simplicity and high yield.

Scientific Research Applications

2-But-3-ynyl-1-methylpiperidine has been extensively studied for its potential applications in scientific research. It has been found to be an effective inhibitor of acetylcholinesterase (AChE), which is an enzyme that plays a critical role in the breakdown of acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can enhance cognitive function and memory. Thus, this compound has been studied for its potential use in the treatment of Alzheimer's disease.

Safety and Hazards

The safety data sheet for a related compound, Piperidine, indicates that it is a highly flammable liquid and vapor. It causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed, in contact with skin, or if inhaled.